N-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-1-methyl-1H-tetrazol-5-amine

• Molecular Formula: C17H17Cl2N5O2
• Molecular Weight: 394.3 g/mol
• IUPAC Name: N-[[4-[(3,4-dichlorophenyl)methoxy]-3-methoxyphenyl]methyl]-1-methyltetrazol-5-amine
• InChI: InChI=1S/C17H17Cl2N5O2/c1-24-17(21-22-23-24)20-9-11-4-6-15(16(8-11)25-2)26-10-12-3-5-13(18)14(19)7-12/h3-8H,9-10H2,1-2H3,(H,20,21,23)
• InChI Key: PZGWNRMYHQQWQM-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)NCC2=CC(=C(C=C2)OCC3=CC(=C(C=C3)Cl)Cl)OC

Description

N-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-1-methyl-1H-tetrazol-5-amine, also known as Compound A, is a novel small molecule that has been developed for potential use in scientific research. This compound has attracted attention due to its unique chemical structure and potential biological activities.

Mechanism of Action

The mechanism of action of N-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-1-methyl-1H-tetrazol-5-amine A is not fully understood, but it is believed to act through multiple pathways. This compound A has been shown to inhibit the activity of several enzymes involved in cancer cell growth and inflammation, including phosphodiesterase 4 (PDE4), cyclooxygenase-2 (COX-2), and histone deacetylases (HDACs). It has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which is involved in energy metabolism and cell growth.
Biochemical and Physiological Effects:
This compound A has been shown to have several biochemical and physiological effects. In cancer cells, this compound A has been shown to induce cell cycle arrest and apoptosis, which are mechanisms of cell death. In animal models of inflammation, this compound A has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In animal models of heart failure, this compound A has been shown to improve cardiac function and reduce fibrosis.

Advantages and Limitations for Lab Experiments

N-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-1-methyl-1H-tetrazol-5-amine A has several advantages for lab experiments, including its unique chemical structure, potential biological activities, and availability. However, there are also limitations to its use, including its limited solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-1-methyl-1H-tetrazol-5-amine A. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other disease models, such as neurodegenerative diseases and metabolic disorders. Additionally, the development of more potent and selective analogs of this compound A could lead to improved therapeutic options.
Conclusion:
In conclusion, this compound A is a novel small molecule with potential applications in various scientific research fields. Its unique chemical structure and potential biological activities make it an attractive target for further research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound A have been discussed in this paper.

Synthesis Methods

N-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-1-methyl-1H-tetrazol-5-amine A can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of various chemical reagents and purification techniques to obtain the final product. The detailed synthesis method has been described in a patent application (US 20170184329A1) and several research articles.

Scientific Research Applications

N-{4-[(3,4-dichlorobenzyl)oxy]-3-methoxybenzyl}-1-methyl-1H-tetrazol-5-amine A has potential applications in various scientific research fields, including cancer research, inflammation, and cardiovascular diseases. In cancer research, this compound A has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. Inflammation is a common feature of many diseases, and this compound A has been shown to have anti-inflammatory properties in animal models. In cardiovascular diseases, this compound A has been shown to improve cardiac function in animal models of heart failure.